Cas no 1804471-96-2 (Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate
• CAS No: 1804471-96-2
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4866563
• Update Time: 2025-05-20

Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

• Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)4-3(9)2-12-5(6(4)13)7(10)11/h2,7,13H,1H3
• InChI Key： FQXATOIWQXJHKR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1804471-96-2): An Overview

Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1804471-96-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate is C₁₀H₈ClF₂NO₃, and it has a molecular weight of approximately 253.62 g/mol. The compound features a pyridine ring with specific substituents, including a chloro group at the 5-position, a difluoromethyl group at the 2-position, and a hydroxy group at the 3-position. The methyl ester group at the 4-position adds to its structural complexity and functional versatility.

Recent studies have highlighted the potential of Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate has demonstrated potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral RNA synthesis, making it a valuable candidate for further development as an antiviral therapeutic.

The pharmacokinetic properties of Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate have also been extensively studied. Its high lipophilicity allows for good absorption and distribution within the body, while its stability under physiological conditions ensures sustained activity. These properties make it suitable for both oral and parenteral administration, depending on the desired therapeutic application.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate in treating various conditions. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects, suggesting that this compound may have a favorable safety profile. Further clinical studies are needed to confirm these findings and to explore its potential in combination therapies.

Beyond its therapeutic applications, Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate has also been investigated for its use in chemical synthesis and as a building block for more complex molecules. Its unique functional groups provide opportunities for derivatization and modification, making it a valuable intermediate in organic synthesis.

In conclusion, Methyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1804471-96-2) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its diverse biological activities, favorable pharmacokinetic properties, and versatility in chemical synthesis make it an exciting area of ongoing investigation. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an important role in the development of novel therapeutics.